Cas no 59080-48-7 (Octanoic acid, 8-nitro-, methyl ester)

• Product Name: Octanoic acid, 8-nitro-, methyl ester
• CAS No: 59080-48-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 339952
• PubChem ID: 13411627
• Update Time: 2025-04-19

Octanoic acid, 8-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-nitro-, methyl ester
• methyl 8-nitrooctanoate
• SCHEMBL11830731
• 59080-48-7
• DTXSID80539949

• Inchi： 1S/C9H17NO4/c1-14-9(11)7-5-3-2-4-6-8-10(12)13/h2-8H2,1H3
• InChI Key： SVDDQLWNYBQMPE-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 203.11581
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44